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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide summarizes the currently available toxicological information for
Dibutyl sulphoxide. It is critical to note that publicly accessible, in-depth toxicological data for
this specific compound is exceedingly scarce. Much of the available literature focuses on the
similarly named but structurally distinct compound, Dibutyl Phthalate (DBP). Therefore, this
document highlights the significant data gaps in the toxicological profile of Dibutyl sulphoxide.

Executive Summary

Dibutyl sulphoxide is a chemical compound for which a comprehensive toxicological profile is
not well-established in publicly available scientific literature. The majority of accessible
information is limited to acute toxicity data derived from a single animal study. There is a
notable absence of data regarding its genotoxicity, carcinogenicity, reproductive and
developmental toxicity, and specific metabolic pathways. This lack of information presents a
significant challenge in assessing its potential risk to human health and the environment.
Professionals in research and drug development should exercise caution and consider the
necessity of commissioning specific toxicological studies to fill these critical data gaps before
any significant use or exposure.

Chemical and Physical Properties
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Property Value Reference
Chemical Name Dibutyl sulphoxide [1]
Synonyms Di-n-b-utyl sulfoxide, Butyl o
sulfoxide
CAS Number 2168-93-6 [2]
Molecular Formula C8H180S [1]
Molecular Weight 162.30 g/mol [1]
Physical State Solid [3]
Melting Point 31-34°C [3]
Boiling Point 249 - 251 °C [3]
Flash Point 121 °C [3]
Solubility No data available [2]

Toxicological Data

The available quantitative toxicological data for Dibutyl sulphoxide is limited to acute toxicity.

Acute Toxicity

A single study reported the median lethal dose (LD50) following intraperitoneal administration
in rats.

Route of

L. . Species LD50 Observed Effects
Administration
i Dyspnea (difficulty
Intraperitoneal Rat 378 mg/kg )
breathing)[1][2]

No data is available for acute oral, dermal, or inhalation toxicity.

Genotoxicity
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There are no available studies on the genotoxic potential of Dibutyl sulphoxide. Standard
assays to evaluate gene mutations, chromosomal damage, or DNA repair inhibition have not
been reported for this compound.

Carcinogenicity

No carcinogenicity bioassays in animals have been conducted for Dibutyl sulphoxide[2]. The
International Agency for Research on Cancer (IARC) has not classified Dibutyl sulphoxide.

Reproductive and Developmental Toxicity

There is no available information on the potential reproductive or developmental toxicity of
Dibutyl sulphoxide.

Metabolism and Pharmacokinetics

The metabolic pathways and pharmacokinetic profile of Dibutyl sulphoxide have not been
characterized. Information regarding its absorption, distribution, metabolism, and excretion
(ADME) is not available in the public domain.

Experimental Protocols

Due to the lack of published in-depth toxicological studies, detailed experimental protocols for
the assessment of Dibutyl sulphoxide's toxicity are not available. For future research,
standardized protocols for various toxicological endpoints should be followed. A general
workflow for assessing the genotoxicity of a chemical is provided below as a reference.

A generalized workflow for genotoxicity testing of a chemical substance.

Signaling Pathways

There is no information available in the scientific literature regarding the effects of Dibutyl
sulphoxide on any cellular signaling pathways.

Data Gaps and Future Directions

The toxicological profile of Dibutyl sulphoxide is largely incomplete. To enable a proper risk
assessment, the following studies are essential:
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» Acute Toxicity: Oral, dermal, and inhalation LD50 studies.

e Genotoxicity: A battery of in vitro tests (e.g., Ames test, in vitro micronucleus assay) and, if
positive, in vivo follow-up studies.

» Chronic Toxicity: Repeated dose toxicity studies to identify target organs and establish a No-
Observed-Adverse-Effect Level (NOAEL).

» Carcinogenicity: Long-term animal bioassays.

o Reproductive and Developmental Toxicity: Studies to assess effects on fertility, reproduction,
and embryonic/fetal development.

o Metabolism and Pharmacokinetics: Studies to understand the ADME properties of the
compound.

Conclusion

Based on the currently available data, a comprehensive assessment of the toxicological risks
associated with Dibutyl sulphoxide exposure is not possible. The single available acute
toxicity value suggests a moderate level of toxicity via the intraperitoneal route. However, the
absence of data for other routes of exposure and other toxicological endpoints means that its
potential hazards remain largely unknown. Researchers and drug development professionals
should treat Dibutyl sulphoxide as a compound with an unknown toxicological profile and
handle it with appropriate safety precautions. Further research is critically needed to
adequately characterize its toxicological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Dibutyl Sulphoxide: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134657 1#toxicological-profile-of-dibutyl-sulphoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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